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Compound of Interest

Compound Name: 1-Butylcyclohexanol

Cat. No.: B1329816 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a summary of the known thermodynamic properties of 1-
butylcyclohexanol (CAS 5445-30-7). The information is compiled from various sources to

assist in research, development, and safety assessments involving this compound. Due to the

limited availability of comprehensive experimental data in the public domain, some of the

presented values are based on calculations and estimations.

Physicochemical and Thermodynamic Data
The following tables summarize the key physical and thermodynamic properties of 1-
butylcyclohexanol. It is important to note that some of these values are predicted and should

be used with an understanding of their theoretical nature.

Table 1: Physical Properties of 1-Butylcyclohexanol
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Property Value Unit Source

Molecular Formula C₁₀H₂₀O - [1][2]

Molecular Weight 156.27 g/mol [1][3]

Melting Point 62 - 70 °C

Boiling Point 110 - 115 @ 20 hPa °C

Boiling Point 90 - 91 @ 10 Torr °C [2]

Density 0.867 @ 21.94 °C g/cm³

Density 0.9141 @ 25 °C g/cm³ [2]

Water Solubility 0.264 @ 20 °C g/L

log P (octanol/water) 3.23 -

Table 2: Thermodynamic Properties of 1-Butylcyclohexanol

Property Value Unit Source & Notes

Standard Gibbs Free

Energy of Formation

(ΔfG°)

-84.54 kJ/mol
[3] (Joback Calculated

Property)

Enthalpy of Formation

at Standard

Conditions (gas)

(ΔfH°gas)

-332.40 kJ/mol
[3] (Joback Calculated

Property)

Vapor Pressure 2.01 @ 65 °C hPa

Experimental Protocols
Detailed experimental protocols for the determination of the thermodynamic properties of 1-
butylcyclohexanol are not readily available in the cited literature. However, standard

methodologies for determining these properties for organic compounds are well-established. A
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general workflow for the experimental determination of key thermodynamic parameters is

outlined below.

Caption: General workflow for the experimental determination of thermodynamic properties.

Differential Scanning Calorimetry (DSC)
Differential Scanning Calorimetry is a fundamental technique for determining several

thermodynamic properties.

Objective: To measure the heat flow associated with thermal transitions as a function of

temperature.

Procedure:

A small, accurately weighed sample of 1-butylcyclohexanol is placed in a hermetically

sealed aluminum pan.

An empty pan is used as a reference.

The sample and reference pans are heated at a constant rate in a controlled atmosphere

(e.g., nitrogen).

The difference in heat flow required to maintain the sample and reference at the same

temperature is recorded.

Data Analysis:

Melting Point and Enthalpy of Fusion (ΔfusH): The peak of the endotherm corresponds to

the melting point, and the area under the peak is proportional to the enthalpy of fusion.

Heat Capacity (Cp): The heat capacity is determined by measuring the heat flow required

to change the sample's temperature by a given amount, relative to a standard with a

known heat capacity.

Bomb Calorimetry
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Bomb calorimetry is used to determine the enthalpy of combustion, from which the standard

enthalpy of formation can be calculated.

Objective: To measure the heat of combustion at constant volume.

Procedure:

A weighed sample of 1-butylcyclohexanol is placed in a crucible inside a high-pressure

stainless steel vessel (the "bomb").

The bomb is pressurized with excess pure oxygen.

The bomb is submerged in a known quantity of water in an insulated container (the

calorimeter).

The sample is ignited electrically, and the temperature change of the water is measured.

Data Analysis:

The heat of combustion is calculated from the temperature rise and the known heat

capacity of the calorimeter system.

The standard enthalpy of formation (ΔfH°) is then calculated using Hess's Law, with known

standard enthalpies of formation for the combustion products (CO₂ and H₂O).

Vapor Pressure Measurement
Vapor pressure data as a function of temperature can be used to determine the enthalpy of

vaporization.

Objective: To measure the vapor pressure of 1-butylcyclohexanol at various temperatures.

Methods:

Static Method: The sample is placed in a thermostatted container connected to a pressure

measuring device. The system is evacuated to remove air, and the pressure of the vapor

in equilibrium with the liquid is measured at different temperatures.
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Ebulliometry: The boiling point of the liquid is measured at different externally applied

pressures.

Data Analysis:

The enthalpy of vaporization (ΔvapH) can be calculated from the vapor pressure data

using the Clausius-Clapeyron equation: ln(P₂/P₁) = - (ΔvapH/R) * (1/T₂ - 1/T₁)

Logical Relationships in Thermodynamic Data
Derivation
The determination of various thermodynamic properties is often interconnected. The following

diagram illustrates the logical flow from experimental measurements to derived thermodynamic

quantities.

Logical Flow of Thermodynamic Data Derivation

Experimental Measurements

Primary Derived Properties

Secondary Derived Properties

Melting Temperature

Enthalpy of Fusion (ΔfusH)

Boiling Temperature vs. Pressure

Enthalpy of Vaporization (ΔvapH)

Heat Flow vs. Temperature (DSC)

Heat Capacity (Cp)

Combustion Energy (Bomb Calorimetry)

Enthalpy of Combustion (ΔcH°)

Entropy (S°)

Integration from 0 K

Standard Enthalpy of Formation (ΔfH°)

Hess's Law

Gibbs Free Energy of Formation (ΔfG°)
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Click to download full resolution via product page

Caption: Interrelationships in the derivation of thermodynamic properties.

This guide provides a foundational understanding of the thermodynamic properties of 1-
butylcyclohexanol based on available data. For applications requiring high precision, it is

recommended that these properties be determined experimentally using the standard protocols

outlined.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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